Cas no 537715-76-7 ([1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-)
537715-76-7 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-
CAS No:537715-76-7
MF:C16H14O3
MW:254.280564785004
CID:1585541
Update Time:2024-09-11
[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl-
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- Inchi: 1S/C16H14O3/c1-10-3-5-12(6-4-10)14-8-7-13(11(2)17)9-15(14)16(18)19/h3-9H,1-2H3,(H,18,19)
- InChI Key: ZPSJDFVLTZHWDA-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)=CC=C(C(C)=O)C=C1C(O)=O
Computed Properties
- Exact Mass: 254.09432
Experimental Properties
- Density: 1.182±0.06 g/cm3(Predicted)
- Boiling Point: 421.0±33.0 °C(Predicted)
- PSA: 54.37
- pka: 3.55±0.36(Predicted)
[1,1'-Biphenyl]-2-carboxylic acid, 4-acetyl-4'-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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